Cas no 1261823-77-1 (3-Fluoro-4-(4-trifluoromethylphenyl)phenol)

• Product Name: 3-Fluoro-4-(4-trifluoromethylphenyl)phenol
• CAS No: 1261823-77-1
• MF: C₁₃H₈F₄O
• MW: 256.195637702942
• MDL: MFCD18313931
• CID: 2761359
• PubChem ID: 53219610
• Update Time: 2025-11-01

3-Fluoro-4-(4-trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261823-77-1
• DTXSID90684434
• 2-Fluoro-4'-(trifluoromethyl)[1,1'-biphenyl]-4-ol
• 3-Fluoro-4-(4-trifluoromethylphenyl)phenol, 95%
• 2-Fluoro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-ol
• MFCD18313931
• AKOS017557554
• IXKPJSYJABXRMZ-UHFFFAOYSA-N
• 3-FLUORO-4-(4-TRIFLUOROMETHYLPHENYL)PHENOL
• 3-Fluoro-4-(4-trifluoromethylphenyl)phenol

• MDL： MFCD18313931
• Inchi： 1S/C13H8F4O/c14-12-7-10(18)5-6-11(12)8-1-3-9(4-2-8)13(15,16)17/h1-7,18H
• InChI Key： IXKPJSYJABXRMZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(C(F)(F)F)=CC=1)O

Computed Properties

• Exact Mass: 256.05112752Da
• Monoisotopic Mass: 256.05112752Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-Fluoro-4-(4-trifluoromethylphenyl)phenol

3-Fluoro-4-(4-trifluoromethylphenyl)phenol: A Comprehensive Overview

3-Fluoro-4-(4-trifluoromethylphenyl)phenol, also known by its CAS number 1261823-77-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a phenolic group with fluorinated aromatic substituents. The presence of both fluorine and trifluoromethyl groups imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 3-Fluoro-4-(4-trifluoromethylphenyl)phenol involves a series of carefully designed reactions, often utilizing modern synthetic methodologies. Recent advancements in catalytic systems and reaction conditions have enabled more efficient and selective syntheses, reducing the environmental footprint associated with its production. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the process further.

In terms of physical properties, 3-Fluoro-4-(4-trifluoromethylphenyl)phenol exhibits a high degree of stability under standard conditions. Its solubility in various solvents has been extensively studied, with findings indicating moderate solubility in polar aprotic solvents and limited solubility in non-polar solvents. These properties make it suitable for applications in both organic synthesis and material science.

The electronic properties of this compound are particularly intriguing. The fluorine atom at the meta position and the trifluoromethyl group at the para position create a unique electronic environment. Computational studies using density functional theory (DFT) have revealed that these substituents significantly influence the compound's reactivity, making it an excellent candidate for use in electroluminescent materials and sensors.

Recent research has focused on the application of 3-Fluoro-4-(4-trifluoromethylphenyl)phenol in drug discovery. Its ability to act as a scaffold for bioactive molecules has been explored in several studies. For instance, researchers have investigated its potential as an anti-inflammatory agent, leveraging its ability to modulate key inflammatory pathways. Additionally, its role as a precursor in the synthesis of more complex pharmaceutical compounds has been documented.

In the realm of materials science, this compound has shown promise as a building block for advanced polymers and coatings. Its fluorinated nature confers resistance to UV degradation and enhances thermal stability, making it ideal for high-performance materials used in aerospace and electronics industries.

The environmental impact of 3-Fluoro-4-(4-trifluoromethylphenyl)phenol has also been a topic of recent research. Studies have assessed its biodegradability under various conditions, with findings suggesting that while it is resistant to microbial degradation, it does not pose significant risks to aquatic ecosystems when handled responsibly.

In conclusion, 3-Fluoro-4-(4-trifluoromethylphenyl)phenol, or CAS 1261823-77-1, is a versatile compound with a wide range of potential applications. Its unique structure, combined with recent advancements in synthesis and application research, positions it as an important molecule in contemporary chemistry and materials science.